2,2-Diethyl-3-methoxycyclobutan-1-amine
CAS No.: 1394040-85-7
Cat. No.: VC3072407
Molecular Formula: C9H19NO
Molecular Weight: 157.25 g/mol
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Specification
| CAS No. | 1394040-85-7 |
|---|---|
| Molecular Formula | C9H19NO |
| Molecular Weight | 157.25 g/mol |
| IUPAC Name | 2,2-diethyl-3-methoxycyclobutan-1-amine |
| Standard InChI | InChI=1S/C9H19NO/c1-4-9(5-2)7(10)6-8(9)11-3/h7-8H,4-6,10H2,1-3H3 |
| Standard InChI Key | ACLMMZWSFWNWEH-UHFFFAOYSA-N |
| SMILES | CCC1(C(CC1OC)N)CC |
| Canonical SMILES | CCC1(C(CC1OC)N)CC |
Introduction
2,2-Diethyl-3-methoxycyclobutan-1-amine is an organic compound with the chemical formula C9H19NO and a molecular weight of 157.26 g/mol. It is classified under the category of amines, which are organic compounds containing a functional group that includes a nitrogen atom bonded to one or more hydrogen atoms and/or organic groups. This compound is part of a broader class of cyclobutane derivatives, which are four-membered ring structures.
Synthesis and Applications
This compound is part of American Elements' comprehensive catalog of life science products, indicating its potential use in various research applications, including pharmaceuticals and biotechnology. It can be supplied in high purity forms, which are essential for precise chemical reactions and biological studies.
Related Compounds
A related compound is 2,2-diethyl-3-methoxy-4-methylcyclobutan-1-amine, which has a molecular formula of C10H21NO and a molecular weight of 171.28 g/mol. This compound differs by the addition of a methyl group to the cyclobutane ring, altering its chemical properties and potential applications.
| Compound | Molecular Formula | Molecular Weight |
|---|---|---|
| 2,2-diethyl-3-methoxycyclobutan-1-amine | C9H19NO | 157.26 g/mol |
| 2,2-diethyl-3-methoxy-4-methylcyclobutan-1-amine | C10H21NO | 171.28 g/mol |
Safety and Handling
Safety data for 2,2-diethyl-3-methoxycyclobutan-1-amine is currently limited. It is recommended to handle this compound with caution and follow standard laboratory safety protocols. For detailed safety information, a Safety Data Sheet (SDS) should be consulted.
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